Cas no 232263-28-4 (2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol)

2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol is a heterocyclic compound featuring a benzothiazole core linked to a piperazine-ethanol moiety. This structure imparts versatility in chemical reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The benzothiazole group enhances binding affinity to biological targets, while the piperazine and ethanol segments contribute to solubility and structural flexibility. Its well-defined synthetic pathway allows for high purity and scalability, supporting applications in drug discovery and material science. The compound's stability under standard conditions further ensures reliable performance in experimental and industrial settings. Researchers value it for its modular design, enabling derivatization for tailored functional properties.

2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol structure

232263-28-4 structure

Product Name:2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol

CAS No:232263-28-4

MF:C₁₃H₁₇N₃OS

MW:263.35858130455

MDL:MFCD09382882

CID:3155395

PubChem ID:17471775

Update Time:2025-06-08

2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)ethanol
- 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethanol
- MFCD09382882
- 232263-28-4
- CS-0270422
- 2-[4-(1,3-benzothiazol-2-yl)piperazino]-1- ethanol
- 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-ol
- 2-(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)ethan-1-ol
- Z86256938
- 2-[4-(1,3-benzothiazol-2-yl)piperazino]-1-ethanol
- AKOS005073442
- MB-0733
- 2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol
- MDL： MFCD09382882
- Inchi： 1S/C13H17N3OS/c17-10-9-15-5-7-16(8-6-15)13-14-11-3-1-2-4-12(11)18-13/h1-4,17H,5-10H2
- InChI Key： KQZHIBRCDRYHMT-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1N1CCN(CCO)CC1

Computed Properties

Exact Mass: 263.10923335Da
Monoisotopic Mass: 263.10923335Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 67.8Å²

Experimental Properties

Melting Point: 103-104°

2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol Security Information

HazardClass：IRRITANT

2-4-(1,3-Benzothiazol-2-yl)piperazino-1-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B412675-50mg	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol	232263-28-4		50mg	$ 50.00	2022-06-07
TRC	B412675-100mg	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol	232263-28-4		100mg	$ 65.00	2022-06-07
TRC	B412675-500mg	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol	232263-28-4		500mg	$ 185.00	2022-06-07
Chemenu	CM310094-1g	2-(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)ethanol	232263-28-4	95%	1g	$117	2024-07-28
Chemenu	CM310094-5g	2-(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)ethanol	232263-28-4	95%	5g	$325	2024-07-28
abcr	AB270275-1 g	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol, 95%; .	232263-28-4	95%	1g	€260.30	2023-04-26
abcr	AB270275-5 g	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol, 95%; .	232263-28-4	95%	5g	€696.70	2023-04-26
abcr	AB270275-10 g	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol, 95%; .	232263-28-4	95%	10g	€1131.70	2023-04-26
abcr	AB270275-500 mg	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol, 95%; .	232263-28-4	95%	500mg	€178.80	2023-04-26
abcr	AB270275-500mg	2-[4-(1,3-Benzothiazol-2-yl)piperazino]-1-ethanol, 95%; .	232263-28-4	95%	500mg	€178.80	2025-02-13